Cas no 110030-20-1 (5-Bromo-4-phenyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-Bromo-4-phenyl-1H-pyrazole-3-carboxylic acid
• CAS No: 110030-20-1
• MF: C₁₀H₇BrN₂O₂
• MW: 267.078781366348
• CID: 5176503
• Update Time: 2023-08-26

5-Bromo-4-phenyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-phenyl-1H-pyrazole-3-carboxylic acid
• 5-Bromo-4-phenyl-1H-pyrazole-3-carboxylicacid
• 5-bromo-4-phenyl-1H-pyrazole-3-carboxylic acid5-bromo-4-phenyl-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C10H7BrN2O2/c11-9-7(6-4-2-1-3-5-6)8(10(14)15)12-13-9/h1-5H,(H,12,13)(H,14,15)
• InChI Key： XMIOAGLKDUNALL-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(=O)O)=NN1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 2.7
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles